4-Acetamido-3-bromoacetophenone
Overview
Description
4-Acetamido-3-bromoacetophenone, also known as 4-ABAP, is an organic compound used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. It is a versatile and highly reactive building block for organic synthesis, due to its ability to form covalent bonds with a wide variety of functional groups. 4-ABAP is an important intermediate in the synthesis of several drugs, such as antifungal agents, antibiotics, and anti-inflammatory agents. It has also been used in the synthesis of agrochemicals, including herbicides, insecticides, and fungicides.
Scientific Research Applications
1. Characterization and Analytical Applications
4-Bromoacetophenone derivatives have been studied for their physico-chemical and spectroscopic properties. Research has delved into the effects of biofield energy treatment on 4-bromoacetophenone, revealing significant alterations in its physical, thermal, and spectral properties. Such studies utilize analytical techniques like X-ray diffraction, differential scanning calorimetry, thermogravimetric analysis, Fourier transform infrared spectroscopy, gas chromatography-mass spectrometry, and UV-visible spectrometry to characterize the compound's behavior under different conditions (Trivedi et al., 2015).
2. Role in Chemical Synthesis and Catalysis
4-Bromoacetophenone is pivotal in various chemical synthesis and catalytic processes. It serves as a fundamental component in the synthesis of complex organic compounds. For instance, a new method for synthesizing α-bromoacetophenone compounds has been reported, showcasing a process characterized by simple operation and minimal environmental impact. This method highlights the compound's utility in large-scale production due to its efficient and environmentally friendly process parameters (Hao Wei-ran, 2010). Additionally, the compound's role in the synthesis of derivatives such as 6-Substituted 3-Aryl-7-oxothiazolo[4,5-d]pyrimidin-2(3H)-thione, further emphasizes its significance in the realm of chemical synthesis and its potential in antimicrobial activities (Demirayak et al., 2007).
3. Utility in Pharmaceutical Research
4-Bromoacetophenone derivatives have been employed in pharmaceutical research to develop new therapeutic agents. For example, derivatives of 4-bromoacetophenone have been synthesized and tested for their antimicrobial activities, highlighting the compound's potential in creating new antimicrobial agents (Demirayak et al., 2007). Moreover, the role of 4-bromoacetophenone in the synthesis of 7-Acetamido Substituted 2-Aryl-5-bromo-3-trifluoroacetylindoles, which have shown promising results as inhibitors of tubulin polymerization and potential anticancer activity, further underlines its importance in medicinal chemistry (Mphahlele & Parbhoo, 2018).
Properties
IUPAC Name |
N-(4-acetyl-2-bromophenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO2/c1-6(13)8-3-4-10(9(11)5-8)12-7(2)14/h3-5H,1-2H3,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMYJAVHDFDKJBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)NC(=O)C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70394983 |
Source
|
| Record name | 4-Acetamido-3-bromoacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70394983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
101209-08-9 |
Source
|
| Record name | 4-Acetamido-3-bromoacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70394983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-Acetamido-3'-bromoacetophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Bromobicyclo[3.1.0]hex-2-ene](/img/structure/B10333.png)
